Cas no 13070-53-6 (3-Ethylamino-but-2-enoic acid ethylester)

3-Ethylamino-but-2-enoic acid ethylester Properties

Names and Identifiers

• Ethyl 3-(ethylamino)but-2-enoate
• 3-Ethylaminobut-2-enoic acid ethyl ester
• Ethyl 3-(ethylamino)crotonate
• 3-Aethylamino-crotonsaeure-aethylester
• 3-Ethylamino-but-2-enoic acid ethyl ester
• 3-ethylamino-crotonic acid ethyl ester
• ethyl 3-ethylamino-2-butenoate
• Ethyl 3-ethylaminobut-2-enoate
• ethyl (E)-3-(ethylamino)but-2-enoate
• 13070-53-6
• 2-Butenoic acid, 3-(ethylamino)-, ethyl ester
• AKOS006273874
• ethyl (2E)-3-(ethylamino)-2-butenoate
• SCHEMBL19611510
• ETHYL (2E)-3-(ETHYLAMINO)BUT-2-ENOATE
• 1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXY
• +Expand

• InChIKey： MRDCWMLXFWVCIR-VOTSOKGWSA-N
• Inchi： 1S/C8H15NO2/c1-4-9-7(3)6-8(10)11-5-2/h6,9H,4-5H2,1-3H3/b7-6-
• SMILES： C(N/C(/C)=C/C(OCC)=O)C

Computed Properties

• Exact Mass: 157.11000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 157.11
• Heavy Atom Count: 11
• Complexity: 152
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 38.3A^2

Experimental Properties

• LogP: 1.45370
• PSA: 38.33000
• Refractive Index: 1.446
• Boiling Point: 227.6°Cat760mmHg
• Flash Point: 91.5°C
• Density: 0.945